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Cat. No.: B112473 Get Quote

For researchers, scientists, and professionals in drug development, the Petasis and Chan-Lam

reactions represent powerful tools for the synthesis of complex amines and aryl ethers,

respectively. These reactions are valued for their broad substrate scope and operational

simplicity. This document provides detailed application notes and protocols for both reactions,

with a focus on their experimental conditions to facilitate their successful implementation in a

laboratory setting.

Petasis Borono-Mannich Reaction: An Overview
The Petasis reaction is a versatile multicomponent reaction that involves an amine, a carbonyl

compound, and a vinyl- or aryl-boronic acid to produce substituted amines.[1][2][3] A key

advantage of this reaction is its ability to be performed under mild, often catalyst-free

conditions, and it does not typically require anhydrous or inert atmospheres.[2] The reaction is

believed to proceed through the formation of an iminium ion from the amine and carbonyl,

followed by the addition of the organoboronic acid.[1]

Comparative Summary of Petasis Reaction Conditions
The operational parameters for the Petasis reaction can be adapted for a wide range of

substrates. The following table summarizes typical experimental conditions.
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Parameter
Typical Conditions &
Reagents

Notes

Boronic Acids
Arylboronic acids, Vinylboronic

acids, Alkylboronic acids

Electron-rich and electron-

deficient aryl and vinyl boronic

acids are well-tolerated.[1]

Alkylboronic acids can also be

used, sometimes requiring

specific conditions like

photoirradiation.[4][5]

Amines
Primary and secondary

amines, anilines, hydrazines

A broad range of amines can

be employed.[3] Sterically

hindered primary amines are

also suitable.[3]

Carbonyls

Aldehydes (especially α-

hydroxy aldehydes), glyoxylic

acid

The presence of a hydroxyl or

carboxylic acid group near the

carbonyl can facilitate the

reaction.[1] Unprotected

carbohydrates can also serve

as the carbonyl component.[2]

Solvents

Dichloromethane (DCM),

Ethanol, Toluene,

Hexafluoroisopropanol (HFIP),

Water

The choice of solvent can

influence reaction rates and

yields.[3][6][7] Water can be an

effective and environmentally

friendly solvent.[7]

Temperature Room temperature to 80 °C

Many reactions proceed

efficiently at room temperature.

[2][3] In some cases, heating

may be required to drive the

reaction to completion.[8]

Catalysts Often catalyst-free. Chiral

catalysts (e.g., BINOL,

VAPOL) for asymmetric

synthesis. Lewis acids (e.g.,

The classic Petasis reaction is

catalyst-free.[1] Asymmetric

variants often employ chiral

organocatalysts.[1]
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La(OTf)₃) or transition metals

(e.g., Palladium) can be used.

Chan-Lam Coupling: An Overview
The Chan-Lam coupling, also known as the Chan-Evans-Lam coupling, is a copper-catalyzed

cross-coupling reaction between an aryl boronic acid and an amine or an alcohol to form

secondary aryl amines or aryl ethers.[9][10] A significant advantage of this reaction is that it can

be performed in the presence of air and at room temperature, making it a more user-friendly

alternative to other cross-coupling methods like the Buchwald-Hartwig amination.[9][10] The

reaction mechanism is thought to involve the formation of a copper(III) intermediate, which then

undergoes reductive elimination to form the C-N or C-O bond.[10]

Comparative Summary of Chan-Lam Coupling
Conditions
The success of the Chan-Lam coupling is highly dependent on the choice of catalyst, base,

and solvent. The following table provides a summary of common experimental parameters.
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Parameter
Typical Conditions &
Reagents

Notes

Boronic Acids
Arylboronic acids,

Heteroarylboronic acids

A wide variety of arylboronic

acids with both electron-

donating and electron-

withdrawing substituents are

suitable.

Nucleophiles

Amines (primary, secondary),

Anilines, Alcohols, Phenols,

Amides, Imides, Carbamates,

Sulfonamides

The reaction has a broad

scope with respect to the N-H

or O-H containing coupling

partner.[9][11]

Copper Source

Copper(II) acetate (Cu(OAc)₂),

Copper(I) iodide (CuI),

Copper(II) triflate (Cu(OTf)₂)

Copper(II) acetate is a

commonly used and

inexpensive catalyst.[9]

Ligands

Pyridine, N,N,N',N'-

Tetramethylethylenediamine

(TMEDA), various N- and O-

based ligands

While some reactions proceed

without a ligand, the addition of

a ligand can often improve the

reaction outcome. Pyridine is a

common choice.[10]

Base

Pyridine, Triethylamine (Et₃N),

Diisopropylethylamine

(DIPEA), Sodium carbonate

(Na₂CO₃), Potassium

carbonate (K₂CO₃)

A base is typically required to

facilitate the reaction.[9]

Solvents

Dichloromethane (DCM),

Toluene, Methanol (MeOH),

Acetonitrile (MeCN), Dimethyl

sulfoxide (DMSO)

The choice of solvent can

significantly impact the

reaction.[9]

Temperature Room temperature to 120 °C

Many couplings can be

performed at room

temperature, though heating is

sometimes necessary for less

reactive substrates.[9][10]
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Atmosphere Air, Oxygen

The reaction is often run open

to the air, as oxygen can act as

the terminal oxidant to

regenerate the active copper

catalyst.[9][11]

Experimental Protocols
Protocol 1: A General Procedure for the Petasis
Reaction
This protocol describes the synthesis of an allylated tertiary amine.[6]

Materials:

Primary or secondary amine (1.0 equiv)

Aldehyde (1.2 equiv)

Boronic acid (1.2 equiv)

Hexafluoro-2-propanol (HFIP) (to make a 0.1 M solution)

3 Å Molecular sieves

Procedure:

To a vial, add the amine (1.0 equiv), aldehyde (1.2 equiv), and boronic acid (1.2 equiv).

Add enough hexafluoro-2-propanol (HFIP) to achieve a 0.1 M concentration of the limiting

reagent.

Add 3 Å molecular sieves to the mixture.

Stir the reaction mixture at room temperature.

Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).
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Upon completion, evaporate the solvent under reduced pressure.

Purify the resulting residue by flash column chromatography on silica gel to obtain the

desired product.

Protocol 2: A General Procedure for the Chan-Lam N-
Arylation
This protocol outlines a typical procedure for the N-arylation of an amine with an aryl boronic

acid.[12]

Materials:

Amine (e.g., aniline, 1.0 equiv)

Arylboronic acid (1.5 - 2.0 equiv)

Copper(II) acetate (Cu(OAc)₂) (10 mol% - 1.0 equiv)

Base (e.g., pyridine or triethylamine, 2.0 equiv)

Solvent (e.g., dichloromethane or methanol)

Procedure:

In a flask, dissolve the amine (1.0 equiv) and the arylboronic acid (1.5 - 2.0 equiv) in the

chosen solvent.

Add the copper(II) acetate catalyst and the base.

Stir the reaction mixture vigorously at room temperature and open to the air.

Monitor the reaction progress by TLC or LC-MS. Reaction times can vary from a few hours to

48 hours.

Once the reaction is complete, dilute the mixture with an organic solvent such as ethyl

acetate.
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Wash the organic layer with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the desired

N-arylated product.

Visualizing the Workflows
To better understand the operational flow and the key components of these reactions, the

following diagrams are provided.

Reaction Setup Reaction Workup & Purification

Combine Amine,
Aldehyde, and
Boronic Acid

Add Solvent
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(TLC, LC-MS) Solvent Evaporation3. Purification

(Column Chromatography) Product Isolation
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A generalized workflow for the Petasis reaction.

Reaction Setup Reaction Workup & Purification
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A generalized workflow for the Chan-Lam coupling.
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A comparison of the key components of the Petasis and Chan-Lam reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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